8-(4-Chlorobenzoyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl methyl sulfide

• Molecular Formula: C13H13ClN4OS
• Molecular Weight: 308.79 g/mol
• IUPAC Name: (4-chlorophenyl)-(3-methylsulfanyl-6,7-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrimidin-8-yl)methanone
• InChI: InChI=1S/C13H13ClN4OS/c1-20-13-16-15-12-17(7-2-8-18(12)13)11(19)9-3-5-10(14)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key: KIABRWLYQHUUHR-UHFFFAOYSA-N
• SMILES: CSC1=NN=C2N1CCCN2C(=O)C3=CC=C(C=C3)Cl

Description

8-(4-Chlorobenzoyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl methyl sulfide, commonly known as CTMP, is a novel psychoactive substance that has been gaining attention in the scientific community due to its potential use in research and therapeutic applications. CTMP belongs to the class of compounds known as methylphenidate analogs, which are structurally similar to the widely used ADHD medication, Ritalin.

Mechanism of Action

CTMP acts as a dopamine reuptake inhibitor, similar to Ritalin. It increases the concentration of dopamine in the brain, which leads to increased focus, attention, and motivation. CTMP also has some affinity for norepinephrine and serotonin transporters, but its primary mechanism of action is through dopamine.
Biochemical and Physiological Effects:
CTMP has been shown to increase locomotor activity and improve cognitive performance in animal studies. It has also been shown to increase heart rate and blood pressure, and can cause vasoconstriction. CTMP has a high potential for abuse and dependence, and its long-term effects on the brain and body are not fully understood.

Advantages and Limitations for Lab Experiments

CTMP has several advantages for use in lab experiments, including its high potency, selectivity for dopamine transporters, and ability to cross the blood-brain barrier. However, its potential for abuse and dependence, as well as its limited availability, are significant limitations.

Future Directions

There are several possible future directions for research on CTMP. One area of interest is its potential as a treatment for ADHD and other cognitive disorders. Another area of interest is its potential as a cognitive enhancer for healthy individuals. Further research is also needed to fully understand the long-term effects of CTMP on the brain and body, as well as its potential for abuse and dependence. Additionally, the synthesis and optimization of CTMP analogs may lead to the development of safer and more effective compounds for research and therapeutic use.

Synthesis Methods

The synthesis of CTMP involves the condensation of 4-chlorobenzoyl chloride and 5-amino-1,2,4-triazole to form 8-(4-chlorobenzoyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl chloride, which is then reacted with sodium methyl sulfide to yield CTMP. The synthesis method has been optimized to produce high yields of pure CTMP.

Scientific Research Applications

CTMP has been used in scientific research to investigate its potential as a treatment for ADHD, depression, and cognitive impairment. It has also been studied for its potential as a cognitive enhancer and as a tool in neuropharmacology research. CTMP has shown promising results in preclinical studies, and further research is needed to fully understand its potential therapeutic applications.